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Compound of Interest

Compound Name: ZW4864

Cat. No.: B13895223

Application Notes and Protocols: ZW4864
A Selective Inhibitor of the B-catenin/BCL9 Protein-
Protein Interaction

Audience: Researchers, scientists, and drug development professionals.

Introduction

ZWA4864 is an orally active and selective small-molecule inhibitor of the protein-protein
interaction (PPI) between B-catenin and B-Cell lymphoma 9 (BCL9).[1][2][3][4] By binding to (3-
catenin, ZW4864 selectively disrupts the B-catenin/BCL9 interaction, which is a critical step in
the canonical Wnt signaling pathway.[2] Aberrant activation of this pathway is implicated in the
progression of numerous cancers. ZW4864 dose-dependently suppresses [3-catenin signaling,
leading to the downregulation of oncogenic target genes and the inhibition of cancer cell growth
and invasiveness. These application notes provide detailed protocols for the preparation of
Z\W4864 stock solutions and working concentrations for in vitro cellular assays.

Mechanism of Action

ZW4864 functions by directly binding to -catenin, thereby preventing its association with the
coactivator BCL9. This disruption is selective, as the interaction between 3-catenin and E-
cadherin is not affected. The inhibition of the B-catenin/BCL9 complex formation prevents the
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transcription of Wnt target genes, such as Axin2 and cyclin D1, which are involved in cell

proliferation and survival.
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Figure 1: Simplified Wnt/p-catenin signaling pathway and the inhibitory action of ZW4864.

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://www.benchchem.com/product/b13895223?utm_src=pdf-body-img
https://www.benchchem.com/product/b13895223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13895223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for ZW4864.

Table 1: Physicochemical and In Vitro Activity

Property Value Reference
Molecular Weight 607.20 g/mol
Ki (B-catenin/BCL9 PPI) 0.76 uM
IC50 (B-catenin/BCL9 PPI) 0.87 uM
IC50 (TOPFlash Assay,

11 pM
HEK293)
IC50 (TOPFlash Assay,

7.0 uM
SwW480)
IC50 (TOPFlash Assay, MDA-

6.3 uM
MB-468)
IC50 (Cell Growth, MDA-MB-

9.6 uyM

468)

Table 2: Stock Solution Preparation and Storage

Recommended Storage .
Solvent . Shelf Life Reference
Concentration = Temperature

DMSO >20.8 mg/mL -20°C 1 month

-80°C 6 months

Table 3: Recommended Working Concentrations for In Vitro Assays

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b13895223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13895223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. Concentration Incubation
Assay Type Cell Lines . Reference
Range Time

Gene Expression  SW480, MDA-

10 - 40 uM 24 hours
(qPCR) MB-231
Protein
) SW480, MDA-
Expression 10 - 40 uM 24 hours
MB-231
(Western Blot)
Apoptosis/Cell MDA-MB-231,
o 10 - 40 uM 72 hours
Viability MDA-MB-468
o Not specified
Cell Migration »
) MDA-MB-231 (0.2% DMSO as Not specified
(Wound Healing) ]
vehicle)

Experimental Protocols

Protocol 1: Preparation of ZW4864 Stock Solution (10
mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of ZW4864 in dimethyl
sulfoxide (DMSO).

Materials:

ZW4864 powder (Molecular Weight: 607.20 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Weighing: Accurately weigh out a desired amount of ZW4864 powder (e.g., 1 mg) and place
it into a sterile microcentrifuge tube.

e Solvent Addition: Calculate the volume of DMSO required to achieve a 10 mM concentration.
For 1 mg of ZW4864, the required volume of DMSO is approximately 164.7 pL.

o Dissolution: Add the calculated volume of DMSO to the tube containing the ZW4864 powder.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming to 37°C and sonication can be used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
up to one month or at -80°C for up to six months.

Protocol 2: Preparation of ZW4864 Working
Concentrations for In Vitro Assays

This protocol describes the serial dilution of the ZW4864 stock solution to prepare working
concentrations for cell-based assays.

Materials:

10 mM ZwW4864 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or 96-well plates

Pipettes and sterile filter tips

Procedure:

10 mM ZW4864 Dilute in Medium ([ Intermediate Dilution Serial Dilution Final Working Concentrations Add to Cells
Stock in DMSO “"| (e.g., 100x final conc.) in Cell Culture Medium
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Figure 2: General workflow for preparing ZW4864 working concentrations.
e Thawing: Thaw a single aliquot of the 10 mM ZW4864 stock solution at room temperature.

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
stock solution in cell culture medium. For example, to prepare a 1 mM intermediate solution,
dilute the 10 mM stock 1:10 in culture medium. This helps to minimize the final concentration
of DMSO in the cell culture.

o Serial Dilutions: Perform serial dilutions from the intermediate or stock solution to achieve
the desired final working concentrations (e.g., 40 uM, 20 pM, 10 pM).

o Example for 40 uM: If preparing 1 mL of 40 uM working solution from a 10 mM stock, add
4 uL of the stock solution to 996 L of cell culture medium.

e DMSO Control: Prepare a vehicle control containing the same final concentration of DMSO
as the highest concentration of ZW4864 used in the experiment.

o Application to Cells: Add the prepared working concentrations of ZW4864 and the vehicle
control to the cells in culture and incubate for the desired period as indicated in Table 3.

Note: The final concentration of DMSO in the cell culture should be kept low (typically < 0.5%)
to avoid solvent-induced cytotoxicity.

Conclusion

ZW4864 is a potent and selective inhibitor of the 3-catenin/BCL9 interaction, offering a valuable
tool for investigating the Wnt signaling pathway and its role in cancer. The protocols outlined in
these application notes provide a foundation for the consistent and effective use of ZW4864 in
in vitro research settings. Proper preparation and storage of stock solutions are critical for
maintaining the compound's activity and ensuring reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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